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Compound of Interest

Compound Name: Radulone A

Cat. No.: B15583018 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for

Radulone A, a sesquiterpene fungal metabolite. The information presented herein has been

compiled to support researchers and professionals in the fields of natural product chemistry,

pharmacology, and drug development in their understanding and utilization of this compound.

Introduction to Radulone A
Radulone A is a protoilludane sesquiterpenoid isolated from the fungus Radulomyces

confluens.[1][2][3] It possesses a unique four-ring system, including an oxygen bridge, and has

demonstrated a range of biological activities, including potent inhibition of human platelet

aggregation, as well as cytotoxic and antimicrobial properties.[1][2][4] The molecular formula of

Radulone A is C₁₅H₁₈O₃, with a molecular weight of approximately 246.31 g/mol .[1]

Spectroscopic Data
The structural elucidation of Radulone A was achieved through a combination of spectroscopic

techniques, including Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry

(MS), and Infrared (IR) spectroscopy.[1]

NMR spectroscopy is a powerful analytical technique that provides detailed information about

the carbon-hydrogen framework of a molecule. The ¹H and ¹³C NMR data for Radulone A were

acquired in deuterated chloroform (CDCl₃).[1]
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Table 1: ¹H NMR Spectroscopic Data for Radulone A (500 MHz, CDCl₃)[1]

Position
Chemical Shift (δ,
ppm)

Multiplicity
Coupling Constant
(J, Hz)

1 4.38 s

4α 2.15 d 17.5

4β 2.05 d 17.5

7 5.86 s

10α 2.38 d 13.5

10β 1.95 d 13.5

12-H₃ 1.15 s

13-H₃ 1.05 s

14α 4.43 d 9.5

14β 4.18 d 9.5

15-H₃ 1.90 s

Table 2: ¹³C NMR Spectroscopic Data for Radulone A (125 MHz, CDCl₃)[1]
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Position Chemical Shift (δ, ppm) Multiplicity

1 78.3 CH

2 101.4 C

3 47.9 C

4 45.3 CH₂

5 195.9 C

6 129.5 C

7 158.4 CH

8 41.2 C

9 50.1 C

10 46.9 CH₂

11 34.6 C

12 25.4 CH₃

13 24.9 CH₃

14 70.1 CH₂

15 12.1 CH₃

Mass spectrometry provides information about the mass-to-charge ratio of ions, allowing for the

determination of the molecular weight and elemental composition of a compound.

Table 3: Mass Spectrometry Data for Radulone A[1]
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Technique Ion m/z (relative intensity, %)

EIMS (70 eV) [M]⁺ 246.1249 (100)

[M-CH₃]⁺ 231 (15)

217 (63)

203 (39)

201 (23)

175 (21)

173 (24)

159 (17)

145 (14)

122 (30)

HR-EIMS [M]⁺
246.1249 (calculated for

C₁₅H₁₈O₃, 246.1256)

Infrared spectroscopy measures the absorption of infrared radiation by a molecule, which

corresponds to vibrational transitions of specific functional groups.

Table 4: Infrared (IR) Spectroscopic Data for Radulone A[1]

Wavenumber (cm⁻¹) Assignment

3430 O-H stretching

2925 C-H stretching

1670 C=O stretching (conjugated ketone)

1630 C=C stretching

1595 C=C stretching

Experimental Protocols
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The following are the general experimental methodologies used for the acquisition of the

spectroscopic data for Radulone A.[1]

Radulone A was isolated from the culture fluids of the basidiomycete Radulomyces confluens.

The crude extract was subjected to column chromatography on silica gel, followed by

preparative High-Performance Liquid Chromatography (HPLC) to yield the pure compound.[1]

¹H and ¹³C NMR spectra were recorded on a 500 MHz and 125 MHz spectrometer,

respectively. Samples were dissolved in deuterated chloroform (CDCl₃), and chemical shifts

were referenced to the residual solvent signal.[1]

Electron Impact Mass Spectrometry (EIMS) data were obtained using a Jeol SX102

spectrometer at an ionization energy of 70 eV. High-resolution mass spectra (HR-EIMS) were

also recorded on the same instrument.[1]

IR spectra were measured on a Bruker IFS 48 spectrometer using potassium bromide (KBr)

pellets.[1]

Workflow for Spectroscopic Analysis
The following diagram illustrates the general workflow for the isolation and structural elucidation

of a natural product like Radulone A using spectroscopic methods.
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Caption: General workflow for the isolation and structural elucidation of Radulone A.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b15583018?utm_src=pdf-body-img
https://www.benchchem.com/product/b15583018?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15583018?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This guide provides a foundational understanding of the key spectroscopic characteristics of

Radulone A. For more in-depth analysis and interpretation, researchers are encouraged to

consult the primary literature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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